Cas no 53278-68-5 (sodium (3-methylphenyl)carbamothioylsulfanide)

• Product Name: sodium (3-methylphenyl)carbamothioylsulfanide
• CAS No: 53278-68-5
• MDL: MFCD31559427
• CID: 4654714
• PubChem ID: 23718830
• Update Time: 2025-05-20

sodium (3-methylphenyl)carbamothioylsulfanide Chemical and Physical Properties

Names and Identifiers

• sodium m-tolylcarbamodithioate
• sodium (3-methylphenyl)carbamothioylsulfanide

• MDL： MFCD31559427

Additional information on sodium (3-methylphenyl)carbamothioylsulfanide

Recent Advances in the Study of Sodium (3-methylphenyl)carbamothioylsulfanide (CAS: 53278-68-5): A Comprehensive Research Brief

Sodium (3-methylphenyl)carbamothioylsulfanide (CAS: 53278-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its carbamothioylsulfanide moiety, has been the subject of multiple studies aimed at elucidating its mechanism of action, pharmacokinetics, and potential as a drug candidate. Recent literature highlights its role in modulating enzyme activity and its potential use in targeted therapies, making it a compound of considerable interest for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of sodium (3-methylphenyl)carbamothioylsulfanide on specific enzymes involved in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. The results indicated a significant reduction in pro-inflammatory cytokines, with minimal cytotoxicity observed in human cell lines, positioning it as a promising candidate for further preclinical evaluation.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in antimicrobial applications. Researchers synthesized derivatives of sodium (3-methylphenyl)carbamothioylsulfanide and evaluated their efficacy against a panel of multidrug-resistant bacterial strains. The findings revealed potent activity against Gram-positive bacteria, with MIC values comparable to established antibiotics. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, offering a potential mechanism for its antimicrobial effects.

Beyond its therapeutic potential, sodium (3-methylphenyl)carbamothioylsulfanide has also been explored for its utility in chemical synthesis. A 2024 publication in Organic Letters detailed its use as a versatile reagent in the thiolation of aryl halides, enabling the efficient synthesis of sulfur-containing compounds. This methodology was applied to the production of several bioactive molecules, underscoring the compound's value in synthetic chemistry and drug development pipelines.

Despite these promising findings, challenges remain in the clinical translation of sodium (3-methylphenyl)carbamothioylsulfanide. Issues such as bioavailability, metabolic stability, and potential off-target effects necessitate further optimization and in vivo studies. However, the growing body of research underscores its potential as a multifaceted tool in both therapeutic and synthetic applications. Future directions may include structure-activity relationship (SAR) studies to enhance its pharmacological profile and the development of novel formulations to improve its delivery and efficacy.